methyl N-{4-[(1-acetyl-4-piperidinyl)oxy]-3-methoxybenzoyl}methioninate

• IUPAC Name: methyl 2-[[4-(1-acetylpiperidin-4-yl)oxy-3-methoxybenzoyl]amino]-4-methylsulfanylbutanoate
• InChI: InChI=1S/C21H30N2O6S/c1-14(24)23-10-7-16(8-11-23)29-18-6-5-15(13-19(18)27-2)20(25)22-17(9-12-30-4)21(26)28-3/h5-6,13,16-17H,7-12H2,1-4H3,(H,22,25)
• InChI Key: YEJHGTSRBXQZCS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)OC2=C(C=C(C=C2)C(=O)NC(CCSC)C(=O)OC)OC
• Molecular Formula: C21H30N2O6S
• Molecular Weight: 438.5 g/mol

Description

Methyl N-{4-[(1-acetyl-4-piperidinyl)oxy]-3-methoxybenzoyl}methioninate, also known as MAM-2201, is a synthetic cannabinoid that is often used as a research chemical. It was first synthesized in 2010 and has since gained popularity among researchers for its unique properties.

Mechanism of Action

Methyl N-{4-[(1-acetyl-4-piperidinyl)oxy]-3-methoxybenzoyl}methioninate acts as a potent agonist of the CB1 and CB2 receptors in the brain, which are responsible for the effects of cannabinoids on the body. It produces a range of effects, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in the body. It has been shown to increase heart rate and blood pressure, as well as produce effects on the immune system and the digestive system. It has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl N-{4-[(1-acetyl-4-piperidinyl)oxy]-3-methoxybenzoyl}methioninate in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of cannabinoids on the body in a controlled and precise manner. However, one of the limitations of using this compound is its potential for abuse and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on methyl N-{4-[(1-acetyl-4-piperidinyl)oxy]-3-methoxybenzoyl}methioninate. One area of interest is the potential therapeutic applications of cannabinoids, including this compound, in the treatment of various medical conditions. Another area of interest is the development of new synthetic cannabinoids with improved selectivity and potency for the CB1 and CB2 receptors. Additionally, more research is needed to better understand the long-term effects of this compound and other synthetic cannabinoids on the body.

Scientific Research Applications

Methyl N-{4-[(1-acetyl-4-piperidinyl)oxy]-3-methoxybenzoyl}methioninate has been used in a variety of scientific research applications, including the study of the endocannabinoid system and the effects of cannabinoids on the brain. It has also been used to investigate the potential therapeutic effects of cannabinoids on various medical conditions, such as chronic pain and anxiety disorders.